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Cat. No.: B2863824 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
BS-181 hydrochloride is a potent and selective small-molecule inhibitor of Cyclin-Dependent

Kinase 7 (CDK7).[1] CDK7 is a critical enzyme with a dual role in regulating both the cell cycle

and transcription.[2][3][4] As a component of the general transcription factor TFIIH, CDK7

phosphorylates the C-terminal domain (CTD) of RNA Polymerase II (Pol II), a key step for

transcription initiation and elongation.[2][5] BS-181 provides a powerful tool for investigating the

mechanisms of transcriptional regulation, studying the consequences of transcription inhibition

in various disease models, particularly cancer, and for the development of novel therapeutics.

This document outlines the mechanism of action, key quantitative data, and detailed protocols

for utilizing BS-181 hydrochloride in research settings.

Mechanism of Action
CDK7 forms a complex with Cyclin H and MAT1, known as the CDK-Activating Kinase (CAK),

which is a subunit of the transcription factor TFIIH.[2][6] In the context of transcription, the

TFIIH complex is recruited to the promoter of genes where the CDK7 subunit phosphorylates

the serine 5 (Ser5) residue within the C-terminal domain (CTD) of RNA Polymerase II.[7][8]

This phosphorylation event is crucial for promoter clearance and the transition from

transcription initiation to elongation.
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BS-181 hydrochloride exerts its inhibitory effect by targeting the ATP-binding pocket of CDK7,

preventing the phosphorylation of its substrates, including RNA Pol II.[5][6] This leads to a

global suppression of transcription, which in cancer cells, preferentially affects the expression

of short-lived anti-apoptotic proteins and key cell cycle regulators like cyclin D1.[8] The

downstream effects include cell cycle arrest, primarily in the G1 phase, and the induction of

apoptosis.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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